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Compound of Interest

Compound Name: 4'-Methylpropiophenone

Cat. No.: B145568

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity

4'-Methylpropiophenone, also known as p-methylpropiophenone or ethyl p-tolyl ketone, is an
aromatic ketone.[1][2][3] Its structure features a propiophenone core with a methyl group
substituted at the para position (position 4) of the phenyl ring. This substitution pattern is crucial
to its chemical reactivity and physical properties.

The Chemical Abstracts Service (CAS) has assigned the number 5337-93-9 to 4'-
Methylpropiophenone, which serves as its unique identifier in chemical databases and
literature.[1][2][31[4]1[51[6][7]1[8]

Table 1: Chemical Identifiers and Core Properties
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Identifier Value Source(s)
CAS Number 5337-93-9 [L112114105116][7]
Molecular Formula C10H120 [21[3][41051[7](8]
Molecular Weight 148.20 g/mol [21141[9]

p-Methylpropiophenone, 1-(4-
Synonyms Methylphenyl)propan-1-one, [11121[3]
Ethyl p-tolyl ketone

Physicochemical Properties: A Detailed Overview

4'-Methylpropiophenone is typically a colorless to pale yellow liquid with a characteristic
sweet, aromatic odor.[1][10] Its physical state and properties make it suitable for a variety of
reaction conditions.

Table 2: Key Physicochemical Data

Property Value Conditions Source(s)

Colorless to pale

Appearance yellow liquid Ambient [1][4][10]
Melting Point 7.2°C - [4][5]
Boiling Point 238-239 °C at 1 atm [4111][12]
Density 0.993 g/mL at 25 °C [4][11]
Refractive Index 1.528 at 20 °C [4][11]
Flash Point 102 - 109 °C Closed cup [10][11][12]

Slightly soluble in
water; soluble in
Solubilty organic solvents like ] (I5I0]13]
ethanol, ether,
chloroform, and

hexane.
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The presence of the polar carbonyl group and the nonpolar tolyl group gives 4'-
Methylpropiophenone a balanced polarity, allowing for its miscibility with a range of organic
solvents.[13] This solubility profile is a key factor in its utility as a versatile reactant and
intermediate in organic synthesis.

Synthesis of 4'-Methylpropiophenone: The Friedel-
Crafts Acylation

The most common and industrially scalable method for synthesizing 4'-Methylpropiophenone
is the Friedel-Crafts acylation of toluene.[6][10] This electrophilic aromatic substitution reaction
is a cornerstone of organic chemistry for forming carbon-carbon bonds to an aromatic ring.

The reaction involves treating toluene with propionyl chloride or propionic anhydride in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).[6][10][14] The Lewis acid
activates the acylating agent, generating a highly electrophilic acylium ion, which is then
attacked by the electron-rich toluene ring. The para-position of toluene is preferentially acylated
due to the directing effect of the methyl group, leading to 4'-Methylpropiophenone as the
major product.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

